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Compound of Interest |

5-(N-tert-
Compound Name: Butoxycarbonylamino)salicylic
Acid

Cat. No.: B017173

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, properties, and analytical
characterization of 5-(BOC-amino)salicylic acid. The information enclosed is intended to
support research and development activities where this compound is of interest.

Chemical Structure and Properties

5-(BOC-amino)salicylic acid, also known as 5-(tert-butoxycarbonylamino)-2-hydroxybenzoic
acid, is a derivative of 5-aminosalicylic acid where the amino group is protected by a tert-
butyloxycarbonyl (BOC) group. This protection strategy is common in organic synthesis to
prevent the amino group from participating in undesired reactions.

Chemical Structure:
Figure 1: Chemical structure of 5-(BOC-amino)salicylic acid.

Physicochemical Properties:
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Property Value Reference
CAS Number 135321-95-8 N/A
Molecular Formula C12H15NOs N/A
Molecular Weight 253.25 g/mol N/A
Melting Point 279-280 °C N/A
Appearance Off-white to pale pink powder N/A

Synthesis Protocol

The synthesis of 5-(BOC-amino)salicylic acid is typically achieved through the protection of the
amino group of 5-aminosalicylic acid using di-tert-butyl dicarbonate (Boc20) under basic
conditions.

Experimental Workflow:
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Reactants

5-Aminosalicylic Acid Base (e.g., NaHCOs3, EtsN) Solvent (e.g., Dioxane/Water) Di-tert-butyl dicarbonate (Boc20)
\ \Eeaction /

Dissolve 5-ASA in solvent with base

'

Add Bocz0 solution dropwise

Y

Stir at room temperature

Work-up
A\

Acidify with dilute HCI

Extract with Ethyl Acetate

Dry organic layer (Na2S0Oa)

Evaporate solvent

Purififation
\

Recrystallization or Column Chromatography
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Synthesis & Purification

Synthesize 5-(BOC-amino)salicylic acid

Purify the compound

/ Spectroscogic Analysis \

NMR Spectroscopy
(tH, 13C, 2D) Mass Spectrometry

FT-IR Spectroscopy

/
/

Data Interpretation

Determine proton and carbon framework Confirm molecular weight
Establish connectivity Analyze fragmentation pattern

Identify functional groups

Structure Cpnfirmation

Confirm structure of

5-(BOC-amino)salicylic acid

Click to download full resolution via product page

¢ To cite this document: BenchChem. [In-Depth Technical Guide: Structure Elucidation of 5-
(BOC-amino)salicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b017173#structure-elucidation-of-5-boc-amino-
salicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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